1-(4-benzylpiperazin-1-yl)-2-(2,4-dichlorophenoxy)ethanone Hydrochloride

• IUPAC Name: 1-(4-benzylpiperazin-1-yl)-2-(2,4-dichlorophenoxy)ethanone;hydrochloride
• InChI: InChI=1S/C19H20Cl2N2O2.ClH/c20-16-6-7-18(17(21)12-16)25-14-19(24)23-10-8-22(9-11-23)13-15-4-2-1-3-5-15;/h1-7,12H,8-11,13-14H2;1H
• InChI Key: YUTUJSQWYHGMKA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=CC=C2)C(=O)COC3=C(C=C(C=C3)Cl)Cl.Cl
• Molecular Formula: C19H21Cl3N2O2
• Molecular Weight: 415.7 g/mol

Description

1-(4-benzylpiperazin-1-yl)-2-(2,4-dichlorophenoxy)ethanone Hydrochloride, commonly known as BPDPH, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.

Scientific Research Applications

Enzymatic Remediation of Organic Pollutants

Research by Husain and Husain (2007) on the use of redox mediators in conjunction with oxidoreductive enzymes like laccases and peroxidases for the treatment of organic pollutants in wastewater highlights a potential application area. These enzymes, in the presence of redox mediators, can degrade recalcitrant compounds in industrial effluents, suggesting that similar compounds to 1-(4-Benzylpiperazin-1-yl)-2-(2,4-Dichlorophenoxy)ethanone Hydrochloride might be targets for enzymatic remediation efforts (Husain & Husain, 2007).

Pharmacological Metabolism and Disposition

Caccia's review (2007) on the N-dealkylation of arylpiperazine derivatives, including their metabolism to form 1-aryl-piperazines and subsequent systemic processing, points to the pharmacological relevance of benzylpiperazine derivatives. This suggests potential pharmacological applications or considerations for similar compounds, focusing on their metabolism and effects on serotonin receptors (Caccia, 2007).

DNA Interaction Studies

The study by Issar and Kakkar (2013) on Hoechst 33258 and its analogues, which are known to bind to the minor groove of double-stranded DNA, provides insight into the potential use of structurally related compounds in genetic research, particularly in understanding DNA interactions and designing rational drugs based on minor groove binding properties (Issar & Kakkar, 2013).

Environmental Toxicology of Related Herbicides

Research on the environmental impact and toxicology of 2,4-dichlorophenoxyacetic acid (2,4-D), a compound structurally related to the chlorophenoxy group, by Zuanazzi et al. (2020), provides insights into the potential environmental behavior and impact of chlorophenoxy derivatives. This includes their fate in agricultural settings, toxicity to non-target organisms, and biodegradation pathways, indicating areas of environmental science research relevant to similar compounds (Zuanazzi, Ghisi, & Oliveira, 2020).